Cas no 57968-50-0 ((5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione)

(5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione structure
57968-50-0 structure
Product name:(5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione
CAS No:57968-50-0
MF:C5H8N2O4
MW:160.12802
CID:1607789
PubChem ID:148816

(5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • (5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione, dihydro-5,6-dihydroxy-5-methyl-, (5R-cis)-
    • 57968-50-0
    • 2,4(1H,3H)-Pyrimidinedione, dihydro-5,6-dihydroxy-5-methyl-, (5R-trans)-
    • trans-5R,6R-Thymine glycol
    • cis-5,6-dihydroxy-5,6-dihydrothymine
    • SCHEMBL14687576
    • DTXSID00206702
    • Inchi: InChI=1S/C5H8N2O4/c1-5(11)2(8)6-4(10)7-3(5)9/h2,8,11H,1H3,(H2,6,7,9,10)/t2-,5+/m0/s1
    • InChI Key: GUKSGXOLJNWRLZ-JLAZNSOCSA-N
    • SMILES: CC1(C(NC(=O)NC1=O)O)O

Computed Properties

  • Exact Mass: 160.04844
  • Monoisotopic Mass: 160.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7Ų
  • XLogP3: -2

Experimental Properties

  • PSA: 98.66

(5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione Related Literature

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